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Compound of Interest

Compound Name:
2-(2-Hydroxy-1-naphthyl)acetic

acid

Cat. No.: B088920 Get Quote

Essential Safety and Handling Guide for 2-(2-
Hydroxy-1-naphthyl)acetic acid
This guide provides comprehensive safety and logistical information for the handling of 2-(2-
Hydroxy-1-naphthyl)acetic acid (CAS No. 10441-45-9). As a trusted partner in your research,

we are committed to providing value beyond the product itself by ensuring you have the critical

information needed to maintain a safe laboratory environment. This document is intended for

researchers, scientists, and drug development professionals.

A Note on Structural Analogs: Specific toxicological and comprehensive safety data for 2-(2-
Hydroxy-1-naphthyl)acetic acid are not widely available. Therefore, this guidance is built

upon the established safety profiles of the structurally similar compounds, 1-Naphthaleneacetic

acid (NAA) and naphthalene. The presence of a hydroxyl group on the naphthalene ring may

influence the compound's reactivity and toxicological properties, warranting a cautious and

conservative approach to handling.

Hazard Identification and Risk Assessment
Based on data from structurally related compounds, 2-(2-Hydroxy-1-naphthyl)acetic acid
should be handled as a hazardous substance. The primary risks are associated with its

potential for irritation and harm upon ingestion or inhalation.
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Summary of Potential Hazards:

Hazard Class Description Primary Route of Exposure

Acute Toxicity (Oral)
Harmful if swallowed.[1][2][3]

[4][5]
Ingestion

Skin Corrosion/Irritation
Causes skin irritation.[1][4][5]

[6]
Dermal Contact

Serious Eye Damage/Irritation
Causes serious eye damage.

[1][2][4][5][6]
Eye Contact

Respiratory Irritation
May cause respiratory

irritation.[1][4][5]
Inhalation

Aquatic Hazard
May be harmful to aquatic life

with long-lasting effects.[1]
Environmental Release

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are critical to minimizing exposure. The following PPE is

mandatory when handling 2-(2-Hydroxy-1-naphthyl)acetic acid.

Eye Protection: Chemical safety goggles or a face shield are required to protect against dust

particles and splashes.[4][5][7][8]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential.[7][9] Gloves

should be inspected before use and changed frequently, especially if contamination is

suspected.[8][9] After handling, wash hands thoroughly.

Body Protection: A lab coat or chemical-resistant apron must be worn to protect the skin.[7]

[9]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of dust.[4][5][8] If a fume hood is not available
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or if significant dust is generated, a NIOSH-approved respirator with an appropriate

particulate filter is recommended.[10]

PPE Donning and Doffing Workflow
Properly putting on and taking off PPE is as important as its selection to prevent cross-

contamination.

Donning (Putting On)

Doffing (Taking Off)

1. Lab Coat 2. Respirator (if needed) 3. Goggles/Face Shield 4. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat 4. Respirator (if needed)

Personnel Exposure Spill Response

Exposure or Spill Event

Skin Contact:
Immediately flush with plenty of water for at least 15 minutes.

Remove contaminated clothing.

Skin

Eye Contact:
Immediately flush with plenty of water for at least 15 minutes, lifting eyelids.

Seek immediate medical attention.

Eye

Inhalation:
Move to fresh air.

Seek medical attention if symptoms occur.

Inhalation

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Ingestion

Small Spill:
Absorb with inert material (e.g., sand, vermiculite).

Collect in a sealed container for disposal.

Spill

Large Spill:
Evacuate the area.

Contact EH&S or emergency response team.

If large

Click to download full resolution via product page

Caption: Immediate actions for exposure or spill incidents.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.cdc.gov/niosh/npg/npgd0439.html
https://www.benchchem.com/product/b088920?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Standard Operating Procedures - iGEM. (n.d.).
Naphthalene Balls for Moth Repellent, Pest Control, and Odor Removal – Applications &
Safety. (n.d.). Chemiis.
NIOSH Pocket Guide to Chemical Hazards - Naphthalene. (n.d.). Centers for Disease
Control and Prevention.
Naphthalene is a CARCINOGEN - Hazardous Substance Fact Sheet. (2012, March). New
Jersey Department of Health.
Naphthalene Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
1-Naphthaleneacetic acid Safety Data Sheet. (2025, July 21). Sigma-Aldrich.
1-Naphthylacetic acid Safety Data Sheet. (2025, December 19). Fisher Scientific.
2-Naphthylacetic acid Safety Data Sheet. (2009, September 22). Thermo Fisher Scientific.
1-Naphthylacetic acid Safety Data Sheet. (2009, September 22). Fisher Scientific.
2-(2-Hydroxy-1-naphthyl)acetic acid. (n.d.). PubChem.
1-Naphthaleneacetic acid Safety Data Sheet. (n.d.). Sigma-Aldrich.
1-Naphthyl Acetic Acid Material Safety Data Sheet. (n.d.). CDH Fine Chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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